Cas no 1558524-31-4 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(cyclopropylmethyl)-)

• Product Name: 1,3,5-Triazin-2(1H)-one, 6-amino-4-(cyclopropylmethyl)-
• CAS No: 1558524-31-4
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 5263608
• Update Time: 2025-06-26

1,3,5-Triazin-2(1H)-one, 6-amino-4-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one, 6-amino-4-(cyclopropylmethyl)-

• Inchi： 1S/C7H10N4O/c8-6-9-5(3-4-1-2-4)10-7(12)11-6/h4H,1-3H2,(H3,8,9,10,11,12)
• InChI Key： VCLARWJFVPLTLN-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(CC2CC2)=NC1=O

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(cyclopropylmethyl)-

Comprehensive Overview of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(cyclopropylmethyl)- (CAS No. 1558524-31-4)

The compound 1,3,5-Triazin-2(1H)-one, 6-amino-4-(cyclopropylmethyl)- (CAS No. 1558524-31-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazine core and cyclopropylmethyl substituent, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries such as "What is the role of 1,3,5-triazine derivatives in drug discovery?" and "How does cyclopropylmethyl enhance bioactivity?".

Chemically, 1,3,5-Triazin-2(1H)-one derivatives are known for their versatility in medicinal chemistry. The presence of the 6-amino group and 4-(cyclopropylmethyl) side chain in this compound suggests potential interactions with biological targets, such as enzymes or receptors. Researchers often explore "synthetic routes for 6-amino-1,3,5-triazin-2(1H)-one derivatives" to optimize yield and purity, which are critical for industrial-scale production. Recent studies highlight its relevance in addressing "emerging challenges in small-molecule therapeutics," particularly in oncology and antimicrobial fields.

From a synthetic perspective, the preparation of CAS No. 1558524-31-4 typically involves multi-step reactions, including cyclization and functional group modifications. A frequently searched question is "How to characterize 1,3,5-triazin-2(1H)-one compounds using spectroscopic methods?" Techniques like NMR, HPLC, and mass spectrometry are essential for confirming its structure and purity. The compound's stability under varying pH and temperature conditions is another area of interest, especially for formulators seeking "compatible excipients for triazine-based APIs."

In agrochemical applications, 6-amino-4-(cyclopropylmethyl)-1,3,5-triazin-2(1H)-one has been investigated for its potential as a precursor to herbicides or plant growth regulators. Queries like "Are triazine derivatives eco-friendly alternatives for crop protection?" reflect growing environmental concerns. Its mode of action may involve inhibition of photosynthesis or interference with metabolic pathways in weeds, though further field trials are needed to validate efficacy and safety.

The pharmacological profile of this compound is equally compelling. Its triazine scaffold is often associated with kinase inhibition, making it a subject of searches such as "Can 1,3,5-triazin-2(1H)-one derivatives target cancer pathways?" Preliminary in vitro studies suggest moderate activity against specific tumor cell lines, but structural optimization is required to improve selectivity and reduce off-target effects. Additionally, its cyclopropylmethyl moiety may enhance membrane permeability, a key factor in drug bioavailability.

Regulatory and safety aspects of CAS No. 1558524-31-4 are also critical. While not classified as hazardous, proper handling protocols are recommended. Users often search for "MSDS and storage guidelines for 6-amino-triazine derivatives" to ensure compliance with laboratory standards. The compound's environmental fate, including biodegradability and toxicity to non-target organisms, remains an active research topic.

In conclusion, 1,3,5-Triazin-2(1H)-one, 6-amino-4-(cyclopropylmethyl)- represents a multifaceted compound with broad interdisciplinary relevance. Its applications span from drug development to sustainable agriculture, aligning with global trends like "green chemistry" and "precision medicine." Future research directions may focus on derivatization strategies to unlock its full potential, answering questions such as "How to modify triazine cores for enhanced bioactivity?" As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to innovation in life sciences.